Cas no 730946-81-3 (N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 730946-81-3
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5419201
• Update Time: 2025-06-08

N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C18H23N3O4/c1-12-6-8-18(9-7-12)16(23)21(17(24)20-18)11-15(22)19-13-4-3-5-14(10-13)25-2/h3-5,10,12H,6-9,11H2,1-2H3,(H,19,22)(H,20,24)
• InChI Key： SSMUTCBYFNBYFC-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C)CC2)C(=O)N(CC(NC2=CC=CC(OC)=C2)=O)C1=O

Additional information on N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

Introduction to N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide (CAS No. 730946-81-3)

N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide, also known by its CAS number 730946-81-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and its potential therapeutic applications. The spirocyclic framework, combined with the methoxyphenyl and acetamide functionalities, imparts distinct chemical and biological properties that make it a promising candidate for various therapeutic interventions.

The chemical structure of N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide consists of a spirocyclic core with a diazaspiro[4.5]decan ring system, which is further functionalized with a methyl group and two oxo groups. The presence of the methoxyphenyl substituent on the acetamide moiety adds to the compound's hydrophobicity and lipophilicity, potentially enhancing its ability to cross biological membranes and interact with target proteins.

Recent studies have explored the pharmacological properties of N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide in various biological contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide exhibits significant analgesic effects in animal models of pain. These effects are believed to be mediated through interactions with opioid receptors, particularly the μ-opioid receptor (MOR). The compound's ability to provide pain relief without causing significant side effects makes it a promising candidate for the development of novel analgesic drugs.

In addition to its anti-inflammatory and analgesic properties, N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide has also been investigated for its potential as an antitumor agent. In vitro and in vivo studies have shown that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been observed to inhibit cell proliferation and angiogenesis, key processes involved in tumor growth and metastasis.

The pharmacokinetic profile of N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide has also been studied extensively. Research has demonstrated that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, N-(3-methoxyphenyl)-2-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide (CAS No. 730946-81-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development as a therapeutic agent in areas such as inflammation, pain management, and cancer treatment.